N1-(tert-butoxycarbonyl)-N2-(4-biphenylylmethyl)hydrazine

• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol
• IUPAC Name: tert-butyl N-[(4-phenylphenyl)methylamino]carbamate
• InChI: InChI=1S/C18H22N2O2/c1-18(2,3)22-17(21)20-19-13-14-9-11-16(12-10-14)15-7-5-4-6-8-15/h4-12,19H,13H2,1-3H3,(H,20,21)
• InChI Key: FNMVTGLKOYJBBF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NNCC1=CC=C(C=C1)C2=CC=CC=C2

Description

N1-(tert-butoxycarbonyl)-N2-(4-biphenylylmethyl)hydrazine is a useful research compound. Its molecular formula is C18H22N2O2 and its molecular weight is 298.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(Bromomethyl)biphenyl (2.0 g, 8.1 mmol, 1.0 eq.) and DIPEA (1.4 mL, 1.0 eq.) were dissolved in DMF (40.0 mL). t-Butyl carbazate (2.1 g, 16.2 mmol, 2.0 eq.) was added and the mixture was stirred at room temperature overnight. The mixture was partially concentrated, and the residue was partitioned between EtOAc and a saturated aqueous NaHCO3 solution. The EtOAc layer was then dried over Na2SO4 and concentrated. The crude product was purified by flash chromatography (0-60% EtOAc/hexanes with 0.5% DIPEA) to yield compound 1, N′-biphenyl-4-ylmethyl-hydrazinecarboxylic acid t-butyl ester (1.7 g).